3,5-Dimethyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)isoxazole-4-carboxamide

• Molecular Formula: C19H16N4O2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 3,5-dimethyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C19H16N4O2/c1-12-16(13(2)25-22-12)19(24)21-18-17(14-8-4-3-5-9-14)20-15-10-6-7-11-23(15)18/h3-11H,1-2H3,(H,21,24)
• InChI Key: PQIKQHOHFMKMIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NC2=C(N=C3N2C=CC=C3)C4=CC=CC=C4

Description

WAY-650886 is a chemical compound known for its role as an inhibitor of casein kinase 1 delta.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WAY-650886 involves multiple steps, starting from readily available starting materials. The process typically includes the formation of key intermediates through a series of chemical reactions such as condensation, cyclization, and functional group transformations. Specific reaction conditions, such as temperature, solvent, and catalysts, are optimized to achieve high yields and purity of the final product .

Industrial Production Methods

Industrial production of WAY-650886 follows similar synthetic routes but on a larger scale. The process is scaled up using industrial reactors and equipment, ensuring consistent quality and efficiency. Quality control measures, including chromatography and spectroscopy, are employed to monitor the purity and composition of the compound throughout the production process .

Chemical Reactions Analysis

Types of Reactions

WAY-650886 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized derivatives.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced forms of the compound.

Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of WAY-650886.

Scientific Research Applications

WAY-650886 has a wide range of scientific research applications, including:

Chemistry: Used as a tool compound to study the inhibition of casein kinase 1 delta and its effects on various biochemical pathways.

Biology: Employed in cellular and molecular biology research to investigate the role of casein kinase 1 delta in cell signaling, regulation, and function.

Medicine: Explored for its potential therapeutic applications in treating diseases related to dysregulated casein kinase 1 delta activity, such as cancer and neurodegenerative disorders.

Industry: Utilized in the development of new drugs and therapeutic agents targeting casein kinase 1 delta.

Mechanism of Action

WAY-650886 exerts its effects by inhibiting the activity of casein kinase 1 delta. This inhibition disrupts the phosphorylation of target proteins involved in various cellular processes, including cell cycle regulation, circadian rhythm, and signal transduction. The molecular targets and pathways affected by WAY-650886 are critical for maintaining cellular homeostasis and function .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to WAY-650886 include other inhibitors of casein kinase 1 delta, such as IC261 and PF-670462. These compounds share structural similarities and target the same enzyme but may differ in their potency, selectivity, and pharmacokinetic properties .

Uniqueness

WAY-650886 is unique due to its specific chemical structure, which confers distinct binding properties and inhibitory effects on casein kinase 1 delta. This uniqueness makes it a valuable tool for studying the enzyme’s role in various biological processes and for developing targeted therapeutic agents .